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Compound of Interest

3-(2,3-Dimethoxyphenyl)propanoic
Compound Name: d
aci

Cat. No. B139235

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-(2,3-
dimethoxyphenyl)propanoic acid, a valuable precursor in organic synthesis, particularly in
the development of pharmaceutical compounds. This document details its synthesis, key
reactions, and potential applications, supported by experimental protocols and quantitative
data.

Introduction

3-(2,3-Dimethoxyphenyl)propanoic acid is a substituted hydrocinnamic acid derivative. Its
structural features, including the carboxylic acid moiety and the dimethoxy-substituted phenyl
ring, make it a versatile building block for the synthesis of more complex molecules. The
methoxy groups can influence the electronic properties of the aromatic ring and provide sites
for further functionalization, while the propanoic acid side chain offers a handle for various
chemical transformations. This compound is of particular interest in medicinal chemistry as a
precursor for the synthesis of heterocyclic scaffolds, such as those found in cardiovascular
drugs.

Physicochemical Properties
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A summary of the key physicochemical properties of 3-(2,3-dimethoxyphenyl)propanoic acid
and its precursor, 2,3-dimethoxycinnamic acid, is provided in the table below.

3-(2,3-
2,3-Dimethoxycinnamic _(
Property id Dimethoxyphenyl)propano
aci
ic acid
Molecular Formula C11H1204 C11H1404
Molecular Weight 208.21 g/mol 210.23 g/mol
Appearance Light-brown crystalline solid White solid (predicted)
] ] Not reported, likely lower than
Melting Point 174-178 °C[1]
precursor
B Soluble in pyridine, methyl Soluble in common organic
Solubility
ethyl ketone[1] solvents

Synthesis of 3-(2,3-Dimethoxyphenyl)propanoic
Acid

The synthesis of 3-(2,3-dimethoxyphenyl)propanoic acid is typically achieved in a two-step
process starting from 2,3-dimethoxybenzaldehyde. The first step involves a Knoevenagel

condensation to form the corresponding cinnamic acid derivative, which is then reduced to the
desired propanoic acid.

D Knoevenagel Condensation . : . Catalytic Hydrogenation B A R
2,3-Dimethoxybenzaldehyde (Malonic Acid, Pyridine, Piperidine) (Hz, PdIC) 3-(2,3-Dimethoxyphenyl)propanoic Acid

Acyl Chloride Format

Formation Intramolecular Friedel-Crafts Acylation
(e.g., SOC: or (COC)z)

(Lewis Acid, e.g., AICl:)

3-(2,3-Dimethoxyphenyl)propanoic Acid 3-(2,3-Dimethoxyphenylpropanoy! Chioride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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